![molecular formula C16H21NO4 B6188074 (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid CAS No. 2351628-32-3](/img/no-structure.png)
(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid
Overview
Description
(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid (TBIAA) is an important organic compound and a derivative of indan-1-ylacetic acid that has many applications in scientific research. It is a colorless and odorless solid that is soluble in a variety of organic solvents and can be used in a variety of laboratory experiments. TBIAA is a versatile compound that has been used for the synthesis of a variety of compounds and has been studied for its biochemical and physiological effects.
Scientific Research Applications
(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid has been used as a starting material for the synthesis of a variety of compounds, including drugs, pesticides, and other organic molecules. It has also been used in the synthesis of indan-1-ylacetic acid derivatives, which have been studied for their potential therapeutic effects. This compound has been studied for its ability to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. It has also been studied for its potential to inhibit the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are involved in allergic reactions and asthma.
Mechanism of Action
(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid has been studied for its ability to inhibit the enzymes COX-2 and 5-LOX. It does this by binding to the active site of the enzymes, preventing them from catalyzing the reactions they are involved in. This inhibition of the enzymes can lead to decreased inflammation and pain, as well as decreased production of leukotrienes, which can lead to decreased allergic reactions and asthma symptoms.
Biochemical and Physiological Effects
This compound has been studied for its potential to reduce inflammation and pain, as well as its potential to reduce allergic reactions and asthma symptoms. In studies, this compound has been shown to reduce inflammation and pain in animal models, as well as reduce the production of leukotrienes in cell cultures. It has also been shown to reduce allergic reactions and asthma symptoms in animal models.
Advantages and Limitations for Lab Experiments
The use of (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid in laboratory experiments has several advantages. It is a relatively inexpensive and easy to obtain compound, and it is soluble in a variety of organic solvents. Additionally, it is relatively stable and can be stored for long periods of time without decomposition. However, there are some limitations to its use in laboratory experiments. For example, it is not very water-soluble, so it may not be suitable for certain types of experiments. Additionally, it can be toxic in large doses, so care must be taken when handling and using it in experiments.
Future Directions
There are a variety of potential future directions for the use of (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid in scientific research. These include further studies of its potential therapeutic effects, such as its ability to reduce inflammation and pain, its ability to reduce allergic reactions and asthma symptoms, and its ability to inhibit the enzymes COX-2 and 5-LOX. Additionally, further studies of its potential applications in the synthesis of drugs, pesticides, and other organic molecules could be conducted. Finally, studies of its potential interactions with other compounds and its potential toxicity in large doses could be conducted.
Synthesis Methods
(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid can be synthesized from indan-1-ylacetic acid via a two-step process. In the first step, the indan-1-ylacetic acid is reacted with tert-butyl bromoacetate in the presence of a base such as sodium hydroxide or potassium carbonate to form the tert-butyl ester of indan-1-ylacetic acid. In the second step, the tert-butyl ester is reacted with ammonia in the presence of a base such as sodium hydroxide or potassium carbonate to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid involves the protection of the amine group, followed by the addition of the indene moiety and the deprotection of the amine group.", "Starting Materials": [ "tert-butyl carbamate", "2,3-dihydro-1H-indene", "2-bromoacetic acid", "triethylamine", "diisopropylcarbodiimide", "N-hydroxysuccinimide", "dimethylformamide", "dichloromethane", "ethyl acetate", "sodium bicarbonate", "brine" ], "Reaction": [ "Protection of the amine group of tert-butyl carbamate with 2-bromoacetic acid and triethylamine in dimethylformamide to form the N-tert-butoxycarbonyl (Boc) derivative", "Addition of 2,3-dihydro-1H-indene to the Boc-protected carbamate using diisopropylcarbodiimide and N-hydroxysuccinimide in dichloromethane to form the Boc-protected indene derivative", "Deprotection of the Boc group using sodium bicarbonate in ethyl acetate to yield the final product, (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(2,3-dihydro-1H-inden-1-yl)acetic acid" ] } | |
CAS RN |
2351628-32-3 |
Molecular Formula |
C16H21NO4 |
Molecular Weight |
291.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
